Cas no 81115-67-5 ((S)-(S)-2-Methylbutyl 2-methylbutanoate)

• Product name: (S)-(S)-2-Methylbutyl 2-methylbutanoate
• CAS No: 81115-67-5
• MF: C₁₀H₂₀O₂
• MW: 172.2646
• CID: 60299
• PubChem ID: 12867342

(S)-(S)-2-Methylbutyl 2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• (S)-(S)-2-Methylbutyl 2-methylbutanoate
• [S-(R*,R*)]-2-Methylbutanoic acid 2-methylbutyl ester
• 81115-67-5
• [(2S)-2-methylbutyl] (2S)-2-methylbutanoate

• Inchi： 1S/C10H20O2/c1-5-8(3)7-12-10(11)9(4)6-2/h8-9H,5-7H2,1-4H3
• InChI Key： PVYFCGRBIREQLL-UHFFFAOYSA-N
• SMILES： CC(CC)C(OCC(C)CC)=O

Computed Properties

• Exact Mass: 172.146
• Monoisotopic Mass: 172.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.2

Experimental Properties

• Density: 0.870
• Boiling Point: 185 ºC
• Flash Point: 65 ºC
• Refractive Index: 1.4200
• FEMA: 3359

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters